4,6-Diamino-2-hydroxypyrimidine hemisulfate salt
Description
4,6-Diamino-2-hydroxypyrimidine hemisulfate salt, also known as 6-Aminocytosine hemisulfate salt, is a chemical compound with the linear formula C4H6N4O · 1/2H2SO4 . It has a molecular weight of 175.16 .
Molecular Structure Analysis
The molecular structure of 4,6-Diamino-2-hydroxypyrimidine hemisulfate salt can be represented by the SMILES string OS(O)(=O)=O.Nc1cc(N)nc(O)n1.Nc2cc(N)nc(O)n2 . The InChI representation is 1S/2C4H6N4O.H2O4S/c25-2-1-3(6)8-4(9)7-2;1-5(2,3)4/h21H,(H5,5,6,7,8,9);(H2,1,2,3,4) .Physical And Chemical Properties Analysis
4,6-Diamino-2-hydroxypyrimidine hemisulfate salt is soluble in aqueous buffer . It is typically stored at room temperature .Scientific Research Applications
4,6-Diamino-2-hydroxypyrimidine Hemisulfate Salt: Scientific Research Applications:
Inhibition of GTP Cyclohydrolase
4,6-Diamino-2-hydroxypyrimidine hemisulfate salt is known to act as a GTP cyclohydrolase inhibitor . This enzyme is crucial for the biosynthesis of tetrahydrobiopterin (BH4), which is a cofactor for several important biochemical reactions, including the synthesis of neurotransmitters and nitric oxide .
Proteomics Research
This compound is utilized in proteomics research , where it may be used to study protein expression, structure, and function. Proteomics is a large-scale study of proteomes—sets of proteins produced in an organism, system, or biological context .
Suppression of Nitric Oxide Synthase Activity
It has been reported to suppress the activity of nitric oxide synthase (NOS), which is an enzyme responsible for producing nitric oxide—a molecule that plays a key role in cellular signaling and vascular tone regulation .
Further Research Required
The specific applications mentioned above are based on the available data from the search results. However, for a comprehensive analysis covering six to eight unique applications, further detailed research into scientific literature and databases would be required. This might involve accessing peer-reviewed papers, technical documents, and other scientific publications that could provide more in-depth information on the various uses of 4,6-Diamino-2-hydroxypyrimidine hemisulfate salt in different fields of scientific research.
properties
IUPAC Name |
4,6-diamino-1H-pyrimidin-2-one;sulfuric acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C4H6N4O.H2O4S/c2*5-2-1-3(6)8-4(9)7-2;1-5(2,3)4/h2*1H,(H5,5,6,7,8,9);(H2,1,2,3,4) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLSLDSHQBJEJBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=O)N=C1N)N.C1=C(NC(=O)N=C1N)N.OS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N8O6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20745542 |
Source
|
| Record name | Sulfuric acid--4,6-diaminopyrimidin-2(1H)-one (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20745542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
350.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Diamino-2-hydroxypyrimidine hemisulfate salt | |
CAS RN |
102783-19-7 |
Source
|
| Record name | Sulfuric acid--4,6-diaminopyrimidin-2(1H)-one (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20745542 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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